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Compound of Interest

Compound Name: Choline C-11

Cat. No.: B1203964

For Immediate Implementation: This document provides essential safety and logistical
guidance for the proper disposal of Choline C-11, a short-lived positron-emitting radiotracer
used in Positron Emission Tomography (PET) imaging. Adherence to these procedures is
critical for ensuring the safety of laboratory personnel and the environment.

Choline C-11's primary disposal method is decay-in-storage, a process that leverages its short
radioactive half-life to render it non-radioactive before it enters the conventional waste stream.
Due to its rapid decay, all waste contaminated with Choline C-11 must be handled promptly
and efficiently.

Quantitative Data for Choline C-11 Disposal

The following table summarizes key quantitative data essential for the safe management and
disposal of Choline C-11 waste.
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Parameter Value Notes
Radionuclide Carbon-11 (C-11)
) ] The time required for the
Half-life (t%2) ~20.4 minutes ) o
radioactivity to reduce by half.
Suitable for radionuclides with
Primary Disposal Method Decay-in-Storage (DIS) half-lives less than 120 days.
[11[2]
This will reduce the
Recommended Decay Period At least 10 half-lives radioactivity to less than 0.1%

of its initial value.[1][3][4][5]

o This is a minimum time; waste
Calculated Minimum Decay )
Ti ~204 minutes (~3.4 hours) must be surveyed before
ime
disposal.

The activity in waste will be a

Typical Starting Activity in PET ) ) ) )
370-740 MBq (10-20 mCi) fraction of this, depending on

Imagin
ang the procedure.

The radiation level of the
waste must be at the same
level as the natural

) ] Indistinguishable from background radiation in the

Disposal Action Level o )
background radiation area before disposal.[1][2][5]

Some regulations specify this
as not exceeding 0.05 mrem/hr

above background.[5]

Experimental Protocol: Step-by-Step Disposal of
Choline C-11 Waste

This protocol outlines the standard operating procedure for the safe disposal of solid and liquid
waste contaminated with Choline C-11.

1. Waste Segregation at the Point of Generation:
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e Immediate Segregation: At the location where the waste is generated, immediately separate
Choline C-11 contaminated waste from all other radioactive and non-radioactive waste
streams.

o Waste Type Separation: Further segregate the Choline C-11 waste into two distinct
containers:

o Solid Waste: Includes items such as gloves, absorbent paper, vials, and other
contaminated dry materials.

o Liquid Waste: Includes any aqueous or organic solutions containing Choline C-11.
2. Labeling and Initial Storage:

e Proper Labeling: Each waste container must be clearly labeled with:

[¢]

The words "Caution, Radioactive Material"

[¢]

The radiation symbol (trefoil)

The radionuclide: "Carbon-11" or "C-11"

[e]

o

The date and time the waste was placed in the container.

[¢]

The estimated initial activity.

o Shielded Storage: Place the labeled containers in a designated and shielded radioactive
waste storage area. This area should be secure and have restricted access.

3. Decay-in-Storage:

» Hold for Decay: Store the Choline C-11 waste for a minimum of 10 half-lives (approximately
3.4 hours). This allows the radioactivity to decay to a negligible level.[1][3][4][5]

4. Post-Decay Radiation Survey:

¢ Instrumentation: Use a calibrated, low-range Geiger-Mduller survey meter or other appropriate
radiation detection instrument.
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o Background Measurement: Before surveying the waste, measure the background radiation
level in an area away from any radioactive sources.

e Waste Survey:

o Move the decayed waste container to the low-background area.

o Survey all surfaces of the container at close range (approximately 1 inch).

o The radiation reading must be indistinguishable from the background level.[1][2][5]
5. Final Disposal:
« If at Background Level:

o Deface Labels: Completely remove or obliterate all radioactive warning labels and
symbols from the container.[1][2][4]

o Dispose as Normal Waste: The waste can now be disposed of as regular solid or liquid
laboratory waste, following institutional guidelines.

 If Above Background Level:

o Return to Storage: If the radiation level is still above background, re-label the container
with the survey date and reading, and return it to the designated radioactive waste storage
area for further decay.

o Re-survey: Repeat the radiation survey after an additional decay period (e.g., 1-2 more
half-lives).

6. Record Keeping:

e Maintain a Log: Keep a detailed log for all disposed Choline C-11 waste. The log should
include:

o Date and time of initial storage.

o Initial estimated activity.
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[e]

Date and time of the final survey.

o

Background radiation reading.

[¢]

Final radiation survey reading of the waste.

[¢]

Date of final disposal.

[e]

Signature of the individual performing the disposal.

Choline C-11 Disposal Workflow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1203964+#choline-c-11-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://ehs.stanford.edu/manual/radiation-safety-manual/radioactive-waste
https://www.law.cornell.edu/regulations/illinois/Ill-Admin-Code-tit-32-SS-340.1045
https://www.law.cornell.edu/regulations/illinois/Ill-Admin-Code-tit-32-SS-340.1045
https://www.cdph.ca.gov/Programs/CEH/DRSEM/CDPH%20Document%20Library/RHB/RML/DecayInStorageGuide.pdf
https://www.benchchem.com/product/b1203964#choline-c-11-proper-disposal-procedures
https://www.benchchem.com/product/b1203964#choline-c-11-proper-disposal-procedures
https://www.benchchem.com/product/b1203964#choline-c-11-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1203964?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

